molecular formula C12H16N2O B8347614 4-(2-Methylphenyl)-1-piperazinecarbaldehyde

4-(2-Methylphenyl)-1-piperazinecarbaldehyde

Cat. No.: B8347614
M. Wt: 204.27 g/mol
InChI Key: VUYOYHVSWXIQIE-UHFFFAOYSA-N
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Description

4-(2-Methylphenyl)-1-piperazinecarbaldehyde is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2O

Molecular Weight

204.27 g/mol

IUPAC Name

4-(2-methylphenyl)piperazine-1-carbaldehyde

InChI

InChI=1S/C12H16N2O/c1-11-4-2-3-5-12(11)14-8-6-13(10-15)7-9-14/h2-5,10H,6-9H2,1H3

InChI Key

VUYOYHVSWXIQIE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1N2CCN(CC2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

With vigorous stirring, 437 mmol (77 g) of 2-methylphenylpiperazine are added to a solution of 415 mmol (61.3 g) of trichloroacetaldehyde in 400 ml of dibutyl ether. The reaction mixture is heated at 80° C. for 1 hour and, after cooling, concentrated to yield the expected product.
Quantity
77 g
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reactant
Reaction Step One
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61.3 g
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reactant
Reaction Step One
Quantity
400 mL
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solvent
Reaction Step One

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